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Introduction
2-Methylacetophenone (CAS No. 577-16-2), also known as o-acetyltoluene or 1-(2-

methylphenyl)ethanone, is a versatile aromatic ketone with significant applications in the

fragrance and flavor industries.[1][2] Its distinct organoleptic profile, characterized by a complex

sweet, floral, and nutty aroma, makes it a valuable ingredient for creating nuanced sensory

experiences in a wide range of consumer products.[3][4][5] Beyond its use as a scent and

flavor agent, 2-Methylacetophenone also serves as a crucial intermediate in the synthesis of

pharmaceuticals and agrochemicals.[1][5][6] This document provides detailed application

notes, experimental protocols, and key data related to its use.

Organoleptic Profile and Applications
2-Methylacetophenone is a colorless to pale yellow liquid known for its potent and

multifaceted aroma.[3][4] Its stability and ability to blend well with other compounds make it a

preferred choice for formulators.[1]

Fragrance Industry: In perfumery, it is used to impart fresh, spicy, and floral notes,

particularly in hawthorn, mimosa, lilac, and acacia type scents.[7] It functions as a top-to-

heart note, providing an initial fresh accent that evolves into a more floral body.[7] Its sweet,
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powdery, and coumarinic undertones add complexity and depth to fragrance compositions.[3]

[8] It is also noted for adding a fresh, slightly floral accent to leathery fragrances.[7]

Flavor Industry: As a flavoring agent, 2-Methylacetophenone is valued for its sweet, nutty,

and honey-like character.[3][8] It is utilized to enhance a variety of flavor profiles, including

vanilla, cherry, almond, grape, and butterscotch.[3] The Joint FAO/WHO Expert Committee

on Food Additives (JECFA) has evaluated it and found no safety concerns at current intake

levels when used as a flavoring agent.[9][10]

Quantitative Data
The physical and chemical properties of 2-Methylacetophenone are well-documented,

ensuring its consistent performance in formulations. Purity levels for fragrance applications

typically exceed 99% as determined by Gas Chromatography (GC).[5]

Table 1: Physicochemical Properties of 2-Methylacetophenone

Property Value Reference

CAS Number 577-16-2 [1][3]

Molecular Formula C₉H₁₀O [1][2]

Molecular Weight 134.18 g/mol [1][9]

Appearance Colorless to light yellow liquid [1][3]

Boiling Point 214 °C (at 760 mm Hg) [3][11]

Density 1.026 g/mL at 25 °C [1][3]

Refractive Index n20/D 1.5318 [1][3]

Flash Point 83.33 °C (182.00 °F) [8]

Solubility
Soluble in ethanol; Insoluble in

water
[3][8]

Table 2: Recommended Usage Levels in Fragrance and Flavor
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Application Recommended Level Reference

Fragrance Concentrate Up to 8.0% [8]

Non-alcoholic Beverages 2.0 - 10.0 mg/kg [8]

Alcoholic Beverages 4.0 - 20.0 mg/kg [8]

Bakery Wares 5.0 - 25.0 mg/kg [8]

Confectionery 4.0 - 20.0 mg/kg [8]

Dairy Products 3.0 mg/kg (average) [8]

Ready-to-eat Savouries 5.0 - 25.0 mg/kg [8]

Experimental Protocols
Protocol 1: General Synthesis of Methylacetophenones via Friedel-Crafts Acylation

This protocol describes a general method for the synthesis of methylacetophenones, such as

2-methylacetophenone, by the acylation of toluene. This reaction is a classic example of

electrophilic aromatic substitution.

Objective: To synthesize methylacetophenone from toluene and an acylating agent catalyzed

by a Lewis acid.

Materials:

Toluene (anhydrous)

Acetic anhydride or Acetyl chloride (acylating agent)

Anhydrous aluminum trichloride (AlCl₃) (catalyst)

Concentrated hydrochloric acid (HCl)

Ice water

5% Sodium hydroxide (NaOH) solution
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Anhydrous calcium chloride (CaCl₂) or magnesium sulfate (MgSO₄) (drying agent)

Dichloromethane or other suitable organic solvent

Equipment:

Three-neck round-bottom flask

Stirrer (magnetic or mechanical)

Dropping funnel

Reflux condenser with a gas trap/drying tube

Heating mantle

Separatory funnel

Rotary evaporator

Distillation apparatus

Procedure:

Reaction Setup: Assemble a dry three-neck flask equipped with a stirrer, a dropping funnel,

and a reflux condenser. The condenser outlet should be connected to a gas absorption trap

to handle the evolving HCl gas if acetyl chloride is used.

Catalyst Suspension: In the flask, suspend anhydrous aluminum trichloride in an excess of

anhydrous toluene with stirring.

Addition of Acylating Agent: Slowly add a solution of the acylating agent (e.g., acetic

anhydride or acetyl chloride) dissolved in anhydrous toluene from the dropping funnel. The

reaction is exothermic; maintain the temperature as required by the specific procedure, often

starting at a low temperature and then heating.

Reaction: After the addition is complete, heat the mixture (e.g., in a water bath at 80-95°C)

for a specified time (e.g., 30-60 minutes) until the evolution of gas ceases.[12]
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Quenching: Cool the reaction mixture in an ice bath. Slowly and carefully add a mixture of

crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.[12]

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer (toluene).

Wash the organic layer sequentially with water, 5% sodium hydroxide solution to remove

acidic impurities, and finally with water until the washings are neutral.

Drying: Dry the organic layer over an anhydrous drying agent like calcium chloride or

magnesium sulfate.

Purification: Filter off the drying agent and remove the toluene solvent using a rotary

evaporator. The crude product can then be purified by fractional distillation under reduced

pressure to yield the desired methylacetophenone isomer. The separation of ortho- and para-

isomers is a key challenge, as the acylation of toluene typically produces a mixture.

Protocol 2: Quality Control using Gas Chromatography (GC)

Objective: To determine the purity of a 2-Methylacetophenone sample.

Methodology:

Instrument: Gas Chromatograph with a Flame Ionization Detector (FID).

Column: A non-polar or medium-polarity capillary column (e.g., DB-5, HP-5ms, or

equivalent).

Carrier Gas: Helium or Hydrogen at a constant flow rate.

Oven Program:

Initial Temperature: 80°C, hold for 2 minutes.

Ramp Rate: 10°C/minute to 250°C.

Final Hold: Hold at 250°C for 5 minutes.

Injector Temperature: 250°C.
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Detector Temperature: 280°C.

Sample Preparation: Prepare a dilute solution of the 2-Methylacetophenone sample (e.g.,

1% w/v) in a suitable solvent like ethanol or dichloromethane.

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC. The purity is

calculated based on the relative peak area of 2-Methylacetophenone compared to the total

area of all peaks in the chromatogram. A purity of ≥99% is often required for fragrance

applications.[5]

Visualized Workflows and Relationships
Diagram 1: Synthesis Workflow via Friedel-Crafts Acylation
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Caption: A generalized workflow for the synthesis of 2-Methylacetophenone.

Diagram 2: Application Pathway in Consumer Products
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Caption: Integration of 2-Methylacetophenone from raw material to final products.

Diagram 3: Logical Relationship of Industrial Uses
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Caption: The diverse industrial roles of 2-Methylacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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